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Compound of Interest

1,2-Dichloro-1,1,3,3,3-
Compound Name:
pentafluoropropane

Cat. No.: B1293494

Important Regulatory Note: Dichloropentafluoropropane, commonly known as HCFC-225, is a
Class Il ozone-depleting substance (ODS).[1][2] Under the Montreal Protocol on Substances
that Deplete the Ozone Layer, its production and importation have been phased out in
developed countries since January 1, 2015, and are subject to a phase-out schedule in
developing countries culminating in 2030.[3][4][5] These application notes are provided for
informational and research purposes only, particularly for those working with legacy equipment
or in applications with specific legal exemptions. Users are responsible for ensuring compliance
with all applicable national and international regulations. The use of modern, environmentally
sustainable alternatives is strongly recommended.

Introduction

HCFC-225 (commercialized as AK-225) is a solvent that was historically valued in precision
cleaning for its unique properties.[5] It is a mixture of two isomers, HCFC-225ca
(CFsCF2CHCI2) and HCFC-225cb (CF2CICF2CHCIF).[5][6] Its non-flammability, thermal
stability, low surface tension, and ability to dissolve a wide range of contaminants like oils,
greases, and fluxes made it an effective solvent in vapor degreasing operations.[5][7]

Vapor degreasing is a cleaning process that uses the hot vapor of a solvent to wash
contaminants from manufactured parts.[8][9] The process is highly effective for cleaning
complex geometries, including recesses and blind holes, leaving parts clean, dry, and free of
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residue.[10][11] This document outlines the physical properties of HCFC-225, its historical

application in vapor degreasing protocols, and methods for evaluating cleaning efficacy.

Physicochemical and Environmental Properties

The properties of HCFC-225 made it an effective cleaning agent, but its environmental impact

led to its phase-out.

Property

Value

Chemical Formula

C3HFsCl2

HCFC-225ca (45%) / HCFC-225cb (55%) blend

Isomers (Typical)
Boiling Point ~54 °C (129 °F)
Density (liquid, 25°C) ~1.55 g/cm?3
Surface Tension (25°C) ~16.2 mN/m
Vapor Pressure (25°C) ~3.9 psia

Ozone Depletion Potential (ODP)

HCFC-225ca: 0.025, HCFC-225ch: 0.033[6]

Global Warming Potential (GWP, 100-yr)

~122 (ca) / ~606 (cb)

Flammability

Non-flammable[5]

VOC Status

Exempt (per U.S. EPA)[5][7]

Material Compatibility

HCFC-225 offered good compatibility with most metals, but caution was required with certain

plastics and elastomers, especially at elevated temperatures. The following table is a general

guide; specific testing is always recommended for critical applications.
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Limited
Material Class Compatible Compatibility Not Recommended
(Testing Required)

Stainless Steel,
Metals Copper, Aluminum,

Brass, Titanium, Zinc

PTFE, PFA, FEP,

Polyethylene (HDPE), Polystyrene (PS),
Polypropylene (PP), PVC, Acrylics, ABS
PEEK

Plastics

Buna-N, Neoprene, Natural Rubber,
Butyl Rubber, EPDM Silicone

Elastomers

Vapor Degreasing Workflow and Principle

Vapor degreasing is a multi-stage, closed-loop process.[11] A solvent is heated in a boil sump
to create a vapor zone. Cooler parts introduced into this zone cause the vapor to condense on
their surfaces. This clean, distilled solvent condensate dissolves soils and drips back into the
sump, carrying the contaminants away.[7][8]
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Caption: Standard workflow for a vapor degreasing cycle.

Experimental Protocols
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Protocol: Vapor Degreasing with HCFC-225

This protocol describes a typical vapor-spray-vapor cycle for cleaning non-porous parts (e.g.,
medical-grade stainless steel, optics).

Equipment:
e Two-sump vapor degreaser with vapor-level safety controls.
o Workpiece basket/hoist system.

o Personal Protective Equipment (PPE): Safety glasses/goggles, solvent-resistant gloves (e.qg.,
Viton®), lab coat.

Methodology:
e System Startup:
o Ensure the degreaser is located in a well-ventilated area.

o Verify that cooling coils (primary and freeboard) are active and cooling water is flowing at
the recommended temperature and rate.

o Turn on the sump heaters to begin boiling the HCFC-225 solvent. Allow the vapor zone to
fully establish and stabilize below the cooling coils.

o Part Loading:

o Arrange parts in the basket to ensure all surfaces are exposed and to minimize solvent
drag-out. Avoid nesting of parts.

e Vapor Cleaning (Primary):

o Slowly lower the basket into the vapor zone at a controlled speed (e.g., < 3 meters/min or
10 ft/min) to prevent vapor displacement (the "piston effect").[12]

o Hold the basket in the vapor zone. Condensation will occur on the parts. The cycle is
complete when condensation ceases, indicating the parts have reached the vapor
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temperature.[8] This may take 30-60 seconds depending on the mass of the parts.[12]

Spray Rinse (Optional):

o For stubborn or adhered contaminants, raise the basket above the boil sump and actuate
the spray wand, which uses distilled solvent from the rinse sump to dislodge patrticles.
Perform this step for a predetermined time (e.g., 10-15 seconds).

Distillate Rinse (Optional Immersion):

o For the highest level of cleanliness, slowly immerse the basket into the rinse sump, which
contains pure, distilled solvent.[11] Agitation or ultrasonics can be employed at this stage
for enhanced cleaning. Dwell for 30-60 seconds.

Vapor Rinse & Drying:

o Slowly raise the basket back into the primary vapor zone. Hold until all condensation has
stopped and the parts appear dry.

Part Removal:

o Raise the basket into the refrigerated freeboard zone above the vapor layer and pause for
at least 30 seconds to allow any remaining solvent to drain back into the degreaser.[12]

o Slowly remove the basket from the machine at a controlled speed. Parts should be clean,
dry, and ready for the next process.[11]

Protocol: Evaluating Cleaning Efficacy (Gravimetric
Analysis)

This protocol determines the amount of non-volatile residue (NVR) removed from a part.
Equipment:
e Analytical balance (readable to 0.1 mg or better).

e Forced-air oven.
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» Clean, contaminant-free test coupons representative of the parts being cleaned.
o Contaminant of interest (e.g., cutting oil, grease).

o Clean forceps and sample handling equipment.

Methodology:

« Initial Coupon Preparation:

(¢]

Thoroughly clean a set of test coupons using the vapor degreasing protocol (5.1) to
establish a baseline clean weight.

o

Heat the clean coupons in an oven (e.g., 105°C for 30 minutes) to drive off any moisture.

[¢]

Allow coupons to cool to ambient temperature in a desiccator.

[e]

Weigh each coupon on the analytical balance and record this as W1 (Initial Clean Weight).
e Controlled Contamination:

o Apply a known, consistent amount of the contaminant to each test coupon.

o Weigh each contaminated coupon and record this as W2 (Contaminated Weight).
o Cleaning Process:

o Run the contaminated coupons through the defined HCFC-225 vapor degreasing protocol
(5.1).

e Final Measurement:
o Following the cleaning process, handle the coupons only with clean forceps.
o Dry the coupons in the oven and cool in a desiccator as in Step 1.
o Weigh each cleaned coupon and record this as Ws (Final Cleaned Weight).

 Calculation of Efficacy:
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o Initial Soil Load (S): S = W2 - W1
o Remaining Soil (R): R = Ws - W1

o Cleaning Efficacy (%): Efficacy = [(S - R) / S] * 100

Regulatory Context and Modern Alternatives

The phase-out of HCFC-225 was mandated by the Montreal Protocol due to its contribution to
stratospheric ozone depletion.[1][4][13] This international treaty has been highly successful in

protecting the ozone layer by controlling the production and consumption of ODS.[3][14] While
HCFCs were less damaging than the CFCs they replaced, their ODP is not zero, necessitating

their eventual replacement.[15][16]

Montreal Protocol (1987)

Ozone-Depleting Substances (ODS)

. CFCs (e.g., CFC-113) HCFCs (e.g., HCFC-225)
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Caption: Regulatory pathway leading to the phase-out of HCFCs.
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For researchers and scientists developing new processes, several classes of zero-ODP
solvents are available as replacements for HCFC-225:

o Hydrofluoroethers (HFEs): Marketed by 3M under the Novec™ brand, these were among the
first replacements and have low GWP.[13][15]

» Hydrofluorocarbons (HFCs): Solvents like those under the Vertrel™ brand offer a range of
cleaning capabilities but may have higher GWP.[13]

» Hydrofluoroolefins (HFOs): Newer generation solvents, such as Solstice® and Sion®, offer
very low GWP and are often considered optimal replacements.[13]

These alternatives can often be used in the same vapor degreasing equipment as HCFC-225,
though minor adjustments to temperature settings and cycle times may be necessary.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293494#application-of-hcfc-225da-in-vapor-
degreasing-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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